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Compound of Interest

Compound Name:
6-bromo-2H-chromene-3-

carboxylic acid

Cat. No.: B1340815 Get Quote

Essential Safety and Handling Guide for 6-
bromo-2H-chromene-3-carboxylic acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 6-
bromo-2H-chromene-3-carboxylic acid, ensuring the well-being of laboratory personnel and

adherence to safety protocols.

Hazard Identification and Personal Protective
Equipment (PPE)
6-bromo-2H-chromene-3-carboxylic acid is classified as a hazardous substance. According

to the Globally Harmonized System (GHS), it is known to cause skin irritation, serious eye

irritation, and may cause respiratory irritation[1]. Therefore, stringent adherence to PPE

protocols is mandatory.
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Protection Type Specification Rationale

Eye and Face Protection

Chemical splash goggles or

safety glasses meeting ANSI

Z.87.1 standards. A face shield

is recommended when there is

a risk of splashing.

Protects against serious eye

irritation from splashes or

dust[1][2].

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile) and a lab coat.

Ensure gloves are inspected

before use.

Prevents skin irritation upon

contact[1][3][4]. A lab coat

protects clothing and

underlying skin[5].

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood.

If ventilation is inadequate or

dust is generated, a

NIOSH/MSHA approved

respirator is necessary.

Mitigates the risk of respiratory

tract irritation[1][2][3].

Footwear
Closed-toe and closed-heel

shoes.

Protects feet from spills and

falling objects[2].

Operational Plan: Step-by-Step Handling Protocol
Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible[3]. The work area, preferably a chemical fume hood, should be clean and

uncluttered.

Donning PPE: Put on all required PPE as outlined in the table above.

Handling the Compound:

Avoid generating dust. If the compound is a solid, handle it carefully.

Use only in a well-ventilated area to avoid inhaling fumes or dust[3].

Avoid contact with skin, eyes, and clothing[3].
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Wash hands thoroughly after handling the material[3].

In Case of Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin

irritation occurs, seek medical attention[3].

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice[3].

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing. If feeling unwell, call a poison center or doctor[3].

Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated area away from

incompatible substances[3]. The container should be clearly labeled.

Disposal Plan
All waste containing 6-bromo-2H-chromene-3-carboxylic acid must be treated as hazardous

waste.

Segregation: Collect waste in a designated, properly labeled, and sealed container. Do not

mix with other waste streams unless compatible.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name.

Disposal: Dispose of the contents and the container in accordance with all applicable local,

state, and federal regulations. This should be done through an approved waste disposal

plant[3]. Do not pour down the drain[3].

Workflow for Safe Handling and Disposal
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Preparation

Handling

Exposure/Spill Response

Disposal

Prepare Well-Ventilated Work Area

Verify Eyewash/Shower Accessibility

Don Appropriate PPE

Handle Chemical in Fume Hood

Avoid Skin/Eye Contact and Inhalation Skin: Wash with Soap & Water

If Exposed

Eyes: Flush with Water

If Exposed

Inhalation: Move to Fresh Air

If Exposed

Wash Hands After Handling

Collect in Labeled Hazardous Waste Container

Seek Medical Attention if Symptoms Persist

Dispose via Approved Waste Disposal Service
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Caption: Workflow for the safe handling and disposal of 6-bromo-2H-chromene-3-carboxylic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1340815?utm_src=pdf-body
https://www.benchchem.com/product/b1340815?utm_src=pdf-body
https://www.benchchem.com/product/b1340815?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/694463
https://pubchem.ncbi.nlm.nih.gov/compound/694463
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://aksci.com/sds/3767AJ_SDS.pdf
https://chemistrytalk.org/lab-safety-equipment-ppe/
https://chem.libretexts.org/Ancillary_Materials/Demos_Techniques_and_Experiments/Chemical_Safety/Proper_protective_equipment
https://www.benchchem.com/product/b1340815#personal-protective-equipment-for-handling-6-bromo-2h-chromene-3-carboxylic-acid
https://www.benchchem.com/product/b1340815#personal-protective-equipment-for-handling-6-bromo-2h-chromene-3-carboxylic-acid
https://www.benchchem.com/product/b1340815#personal-protective-equipment-for-handling-6-bromo-2h-chromene-3-carboxylic-acid
https://www.benchchem.com/product/b1340815#personal-protective-equipment-for-handling-6-bromo-2h-chromene-3-carboxylic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1340815?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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